Cas no 2138539-44-1 (6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138539-44-1
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 5944634
• PubChem ID: 165497707
• Update Time: 2025-05-25

6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161634
• 6-[methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol
• 2138539-44-1
• 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C15H27NO2/c1-16(12-5-9-18-11-12)14-10-13(17)4-8-15(14)6-2-3-7-15/h12-14,17H,2-11H2,1H3
• InChI Key： KOBKJEWMOOIKJD-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)C1COCC1

Computed Properties

• Exact Mass: 253.204179104g/mol
• Monoisotopic Mass: 253.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol

6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138539-44-1)

The compound 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138539-44-1) is a complex organic molecule with a unique structural configuration that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic framework, which consists of two fused rings sharing a single atom, creating a distinctive molecular architecture. The presence of both hydroxyl and amino groups further enhances its functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug design and development. Its spirocyclic structure has been shown to exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. Researchers have explored its potential as a scaffold for developing novel therapeutic agents targeting various diseases, such as cancer and neurodegenerative disorders. The integration of the methyl group and oxolane ring within the amino functionality has been found to influence the compound's interaction with biological systems, offering new avenues for medicinal chemistry.

In addition to its pharmacological applications, 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol has also been investigated for its role in advanced materials science. Its unique molecular geometry makes it an ideal candidate for use in the development of high-performance polymers and nanomaterials. Recent breakthroughs in polymer synthesis have demonstrated that this compound can serve as a building block for creating materials with enhanced mechanical properties and thermal stability, which are critical for applications in aerospace and electronics industries.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the scalability of the synthesis process for industrial applications. The use of environmentally friendly solvents and catalysts has also been prioritized to align with green chemistry principles, reducing the environmental footprint of its production.

From an analytical standpoint, the characterization of CAS No. 2138539-44-1 has been carried out using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and functional group distribution, confirming its identity and purity. Furthermore, computational studies using molecular modeling software have been employed to predict its physical and chemical properties, aiding in its application across diverse fields.

In conclusion, 6-[Methyl(oxolan-3-yl)amino]spiro[4.5]decan-8-ol (CAS No. 2138539-44-1) represents a versatile compound with immense potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a key molecule in the development of innovative solutions in medicine, materials science, and beyond.